Cas no 81217-08-5 (Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-3-iodo-4-methyl-)

• Product name: Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-3-iodo-4-methyl-
• CAS No: 81217-08-5
• MF: C₁₉H₁₈N₃O₂I
• MW: 447.26912
• CID: 726228
• PubChem ID: 3067304

Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-3-iodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-3-iodo-4-methyl-
• N-(1,5-dimethyl-3-oxo-2-phenyl-pyrazol-4-yl)-3-iodo-4-methyl-benzamide
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-3-iodo-4-methylbenzamide
• Benzamide, N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-3-iodo-4-methyl-
• p-Toluamide, N-antipyrinyl-3-iodo-
• 81217-08-5
• DTXSID80230964
• BRN 5123564
• N-Antipyrinyl-3-iodo-p-toluamide

• Inchi： InChI=1S/C19H18IN3O2/c1-12-9-10-14(11-16(12)20)18(24)21-17-13(2)22(3)23(19(17)25)15-7-5-4-6-8-15/h4-11H,1-3H3,(H,21,24)
• InChI Key： LOEYJQYMBWTTQH-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)C(=O)NC2=C(N(N(C2=O)C3=CC=CC=C3)C)C)I

Computed Properties

• Exact Mass: 447.04437g/mol
• Monoisotopic Mass: 447.04437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų